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Compound of Interest

Compound Name:
4-

Dimethylaminomethylbenzylamine

Cat. No.: B1216437 Get Quote

Essential Safety and Handling Guide for 4-
Dimethylaminomethylbenzylamine
Disclaimer: This document provides safety and handling information for 4-

(Dimethylamino)benzylamine. Specific Safety Data Sheet (SDS) for 4-
Dimethylaminomethylbenzylamine (CAS 34490-85-2) was not readily available. The

following guidance is based on the Safety Data Sheet for the closely related compound, 4-

(Dimethylamino)benzylamine dihydrochloride (CAS 34403-52-6), and GHS data from

PubChem for 4-Dimethylaminomethylbenzylamine. It is imperative to consult the specific

SDS provided by the supplier before handling this chemical.

This guide furnishes crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals engaged in handling 4-Dimethylaminomethylbenzylamine.

The information is structured to provide immediate, clear, and actionable steps for safe

operational procedures and disposal.

Hazard Identification and Quantitative Data
4-Dimethylaminomethylbenzylamine and its dihydrochloride salt are classified as hazardous

materials. The primary hazards include skin irritation, serious eye damage, and potential

respiratory irritation. All personnel must be thoroughly trained on these risks before handling

the substance.
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Hazard Classification GHS Category Description

Skin Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

Causes serious eye damage

or irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3 May cause respiratory irritation

Data is based on 4-(Dimethylamino)benzylamine dihydrochloride and GHS data for 4-
Dimethylaminomethylbenzylamine.

Personal Protective Equipment (PPE)
Strict adherence to the prescribed Personal Protective Equipment is mandatory to ensure

personnel safety. The following table outlines the minimum required PPE for handling 4-
Dimethylaminomethylbenzylamine.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face Safety goggles, Face shield

Wear tightly fitting safety

goggles. A face shield is

required when there is a risk of

splashing.

Skin
Chemical-resistant gloves, Lab

coat

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected before use. A

flame-retardant lab coat should

be worn at all times.

Respiratory N95 Dust Mask or higher

A NIOSH-approved respirator

is necessary if handling in a

non-ventilated area or if dust is

generated.

Body
Full-coverage clothing and

shoes

Wear long pants and closed-

toe shoes to prevent skin

exposure.

Operational and Disposal Plan: A Step-by-Step
Guide
This section provides a detailed workflow for the safe handling and disposal of 4-
Dimethylaminomethylbenzylamine.

Pre-Handling Preparations
Safety Training: Ensure all personnel have received documented training on the hazards and

handling procedures for this chemical.

Emergency Equipment: Verify that a safety shower, eyewash station, and fire extinguisher

are readily accessible and in good working order.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1216437?utm_src=pdf-body
https://www.benchchem.com/product/b1216437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: All handling of solid 4-Dimethylaminomethylbenzylamine should be conducted

in a certified chemical fume hood to minimize inhalation exposure.

Spill Kit: An appropriate chemical spill kit should be available in the immediate vicinity of the

work area.

Handling Procedures
Personal Protective Equipment (PPE): Don the required PPE as outlined in the table above.

Weighing and Transfer:

Handle the solid material carefully to avoid generating dust.

Use a spatula for transfers.

If creating a solution, add the solid to the solvent slowly.

Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation develops.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill Response
Small Spills:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep up the absorbed material and place it into a labeled, sealed container for

hazardous waste disposal.

Clean the spill area with a suitable decontamination solution.

Large Spills:

Evacuate the laboratory immediately.

Alert the institutional safety office or emergency response team.
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Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan
Waste Collection: All waste materials contaminated with 4-
Dimethylaminomethylbenzylamine, including unused product, contaminated PPE, and

spill cleanup materials, must be collected in a designated hazardous waste container.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"

and the chemical name.

Disposal: Dispose of hazardous waste through your institution's environmental health and

safety office, following all local, state, and federal regulations. Do not dispose of this

chemical down the drain or in the regular trash.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Dimethylaminomethylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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